Cas no 104197-15-1 (3,5-Difluoro-4-methoxybenzonitrile)

3,5-Difluoro-4-methoxybenzonitrile Properties

Names and Identifiers

• 3,5-Difluoro-4-methoxybenzonitrile
• 3,5-Difluoro-4-methoxyBenzonitrile,0.aqueoussolution
• 2,6-Difluoro-4-Cyanoanisole
• 4-Cyano-2,6-difluoroanisole
• JRD-1428
• 3,5-DIFLUORO-4-METHOXYBENZONITRILE , 0.1% AQUEOUS SOLUTION
• 3,5-Difluoro-4-methoxybenzonitrile 99%, 0.1% aqueous solution
• 3,5-Difluoro-4-methoxybenzonitrile/2,6-Difluoro-4-Cyanoanisole
• 3,5-difluoro-4-methoxy-benzonitrile
• SCHEMBL524334
• DTXSID50442012
• A800918
• SY038661
• Benzonitrile, 3,5-difluoro-4-methoxy-
• CK2115
• AKOS005257599
• CS-0102653
• FTPRNOSXVHXNSB-UHFFFAOYSA-N
• AS-18826
• 104197-15-1
• MFCD04115912
• DTXCID20392833
• 2,6-DIFLUORO-4-CYANOANISOLE
• 3,5-DIFLUORO-4-METHOXYBENZONITRILE
• +Expand

• MDL： MFCD04115912
• InChIKey： FTPRNOSXVHXNSB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5F2NO/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-3H,1H3
• SMILES： COC1=C(C=C(C=C1F)C#N)F

Computed Properties

• Exact Mass: 169.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 169.03392
• Heavy Atom Count: 12
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33

Experimental Properties

• LogP: 1.84508
• PSA: 33.02000
• Refractive Index: 1.485
• Boiling Point: 250.6℃ at 760 mmHg
• Melting Point: 85-87℃
• Flash Point: 105.4°C
• Color/Form: White crystalline powder
• Solubility: Not determined
• Density: 1.27

3,5-Difluoro-4-methoxybenzonitrile Security Information

• Dangerous goods sign： T
• Hazard Statement： Toxic
• HazardClass：6.1

3,5-Difluoro-4-methoxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%